Cas no 98-80-6 (Phenylboronic acid)

Phenylboronic acid (C₆H₅B(OH)₂) is a versatile organoboron compound widely used in organic synthesis, catalysis, and materials science. Its boronic acid functional group enables efficient Suzuki-Miyaura cross-coupling reactions, making it valuable in pharmaceutical and agrochemical applications. The compound exhibits stability under ambient conditions and solubility in common organic solvents, facilitating handling and reactivity. Phenylboronic acid also serves as a key intermediate in the preparation of boronate esters and other boron-containing derivatives. Its ability to form reversible covalent bonds with diols further extends its utility in molecular recognition and sensor development. The product is typically available in high purity, ensuring consistent performance in research and industrial processes.

Phenylboronic acid structure

Product Name:Phenylboronic acid

CAS No:98-80-6

MF:C₆H₇BO₂

MW:121.929581880569

MDL:MFCD00002103

CID:34980

PubChem ID:24887271

Update Time:2025-08-18

Phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- Phenylboronic acid
- Benzeneboronicacidanhydride
- Phenylboronic acid*
- dihydroxy(phenyl)borane
- Benzeneboronic acid (may contain anhydride)
- Benzeneboronic acid
- Phenylboric acid
- 1-PHENYLSULPHONYLINDOLE-5-METHANOL
- Phenylboron dihydroxide
- Phenylboronic Acid (contains varying amounts of Anhydride)
- ANHYDRIDE
- Boric acid,phenyl
- Boronic acid,phenyl
- Borophenylic acid
- Dihydroxyphenylborane
- Phenyldihydroxyborane
- NSC 66487
- Phenyl-boric acid
- Benzeneboronic Acid (contains varying amounts of Anhydride)
- Boronic acid, phenyl-
- PHENYL BORONIC ACID
- Phenylboronicacid
- USAF BO-2
- phenylboranediol
- Boric acid, phenyl-
- Acide phenylborique
- phenyl-boronic acid
- Kyselina fenylborita
- Acide phenylborique [French]
- Kyselina fenylborita [Czech]
- Boronic acid, B-phenyl-
- PhB(OH)2
- C
- phenyboronic
- phenyl-boronicaci
- t-500
- usafbo-2
- Benzenboronic acid
- Phenylboric Acid: (Benzeneboronic acid)
- dihydroxy-phenylborane
- HMS3745G03
- B0857
- BRN 0970972
- Phenylboronic acid;
- BENZENEBORONIC ACID [MI]
- DB01795
- dihydroxyphenyl borane
- benzene boronic acid
- Ph-B(OH)2
- SY001599
- BCP22775
- penylboronic acid
- CHEMBL21485
- WLN: QBQR
- EINECS 202-701-9
- HMS3604B07
- Phenyl-d5-boronic acid;Phenylboronic acid-d5
- NCGC00249450-01
- L12H7B02G5
- W-100062
- AS-2259
- CS-W001090
- UNII-L12H7B02G5
- InChI=1/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9
- BCP30011
- 2,3,4,5,6-pentadeuteriumbenzeneboronic acid
- benzene-boronic acid
- AI3-18036
- phenyl boronoic acid
- phenyl boronicacid
- phenyboronic acid
- BDBM26996
- F3146-0086
- C6H7BO2
- Phenylboronic acid, purum, >=97.0% (HPLC)
- SY257095
- AKOS000264727
- A845913
- FT-0631515
- Phenylboronic Acid (95%)
- C6H5B(OH)2
- CHEBI:44923
- Q408739
- NSC66487
- HY-W001090
- 4-16-00-01654 (Beilstein Handbook Reference)
- MFCD00002103
- NSC-66487
- Z111782400
- B-(Phenyl-2,3,4,5,6-d5)boronic acid
- 98-80-6
- B-phenyl-boronic acid
- SCHEMBL4453
- Phenylboronic acid, 95%
- MFCD02093711
- AC-1888
- GEO-02109
- J-802271
- EN300-35190
- DTXSID9059179
- Phenylboronic acid, 22
- AM20060348
- MDL： MFCD00002103
- Inchi： 1S/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9H
- InChI Key： HXITXNWTGFUOAU-UHFFFAOYSA-N
- SMILES： OB(C1C=CC=CC=1)O
- BRN： 0970972

Computed Properties

Exact Mass: 122.05400
Monoisotopic Mass: 122.05391
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 79.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.1300
Melting Point: 216-219 °C (lit.)
218-222 °C
Boiling Point: 265.9°Cat760mmHg
Flash Point: 114.6℃
Refractive Index: 1.534
Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
Water Partition Coefficient: 10 g/L (20 ºC)
PSA: 40.46000
LogP: -0.63360
Merck: 1068
Sensitiveness: Hygroscopic
pka: 8.83(at 25℃)
Solubility: It has little solubility in water, benzene and other solvents, and is easily soluble in ether and methanol.

Phenylboronic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S22-S24/25-S36/37/39-S26
RTECS：CY8575000
Hazardous Material Identification：
Risk Phrases：R22; R36/37/38
HazardClass：IRRITANT, MOISTURE SENSITIVE
TSCA：Yes
Storage Condition：Inert atmosphere,2-8°C

Phenylboronic acid Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM112425-500g	Phenylboronic acid	98-80-6	95+%	500g	$112	2021-08-06
Chemenu	CM112425-1000g	Phenylboronic acid	98-80-6	95+%	1000g	$190	2021-08-06
BAI LING WEI Technology Co., Ltd.	B0857-250G	Phenylboronic Acid (contains varying amounts of Anhydride)	98-80-6		250G	￥ 1440	2022-04-26
BAI LING WEI Technology Co., Ltd.	B0857-5G	Phenylboronic Acid (contains varying amounts of Anhydride)	98-80-6		5G	￥ 105	2022-04-26
BAI LING WEI Technology Co., Ltd.	93-0570-10g	Phenylboronic acid, min. 97%	98-80-6	min. 97%	10g	￥ 625	2022-04-25
TRC	P319590-250mg	Phenylboronic Acid (95%)	98-80-6		250mg	$63.00	2023-05-17
BAI LING WEI Technology Co., Ltd.	OR2447-25g	Benzeneboronic acid	98-80-6		25g	￥ 264	2022-04-26
BAI LING WEI Technology Co., Ltd.	B0857-25G	Phenylboronic Acid (contains varying amounts of Anhydride)	98-80-6		25G	￥ 260	2022-04-26
BAI LING WEI Technology Co., Ltd.	93-0570-50g	Phenylboronic acid, min. 97%	98-80-6	min. 97%	50g	￥ 2545	2022-04-25
TRC	P319590-10g	Phenylboronic Acid (95%)	98-80-6		10g	$80.00	2023-05-17

Phenylboronic acid Production Method

Production Method 1

2842844-65-7

98-80-6

89787-12-2

Reaction Conditions

1.1 Reagents: Carbamide peroxide Solvents: DMSO-d6 , Water , Water-d2 ; rt

Reference

: Hydrogen Peroxide-Responsive Triggers Based on Borinic Acids: Molecular Insights into the Control of Oxidative Rearrangement

Gatin-Fraudet, Blaise; Pucher, Mathilde; Le Saux, Thomas; Doisneau, Gilles ; Bourdreux, Yann ; et al, Chemistry - A European Journal, 2022, 28(59),

Phenylboronic acid Raw materials

Borinic acid, B-[2-(1-methylethyl)phenyl]-B-phenyl-

Phenylboronic acid Preparation Products

Phenylboronic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:98-80-6)Phenylboronic acid

Order Number:LE3375;LE26947660

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:44

Price ($):discuss personally

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:98-80-6)Phenylboronic acid

Order Number:sfd12049

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Phenylboronic acid Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

GC-MS

Phenylboronic acid Related Literature

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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

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98-80-6 (Phenylboronic acid) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:98-80-6)Phenylboronic acid

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:98-80-6)Phenylboronic acid

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 98-80-6 (Phenylboronic acid)

Phenylboronic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phenylboronic acid Security Information

Phenylboronic acid Customs Data

China Customs Code:

Overview:

Summary:

Phenylboronic acid Pricemore >>

Phenylboronic acid Production Method

Production Method 1

Phenylboronic acid Raw materials

Phenylboronic acid Preparation Products

Phenylboronic acid Suppliers

Phenylboronic acid Spectrogram

Phenylboronic acid Related Literature

Related Categories

98-80-6 (Phenylboronic acid) Related Products